Z-DL-Phg-net2
Overview
Description
Molecular Structure Analysis
The InChI code for Z-DL-Phg-net2 is 1S/C20H24N2O3/c1-3-22(4-2)19(23)18(17-13-9-6-10-14-17)21-20(24)25-15-16-11-7-5-8-12-16/h5-14,18H,3-4,15H2,1-2H3,(H,21,24) . This indicates that the molecule contains 20 carbon atoms, 24 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms .Scientific Research Applications
Dynamic Light Scattering (DLS) and Zeta Potential (ZP) in Nanoparticle Characterization : A paper by S. Bhattacharjee (2016) discusses the use of DLS and ZP measurements in the characterization of nanoparticles, which are essential in developing nanoformulations of therapeutic relevance (Bhattacharjee, 2016).
Z Score Transformation in Microarray Data Analysis : Cheadle et al. (2003) describe the use of Z score transformation in standardizing microarray data across various experiments, which can be relevant in genetic research and data analysis (Cheadle, Vawter, Freed, & Becker, 2003).
Z-DNA Structure Observation and Its Biological Roles : A study by Bao et al. (2020) highlights the development of molecular probes to observe Z-DNA structures in living cells. Z-DNA is a left-handed alternative form of DNA associated with genetic diseases and cancer (Bao, Masuzawa, Oyoshi, & Xu, 2020).
ZnO Extended-Gate Field-Effect Transistors as pH Sensors : Research by Batista and Mulato (2005) explores the use of zinc oxide in the construction of pH sensors, demonstrating its sensitivity and potential in sensor technology (Batista & Mulato, 2005).
Z-DNA in Enhancer Activation and Genome Programming : Foo et al. (2014) discuss the role of Zelda (Zld) in facilitating the binding of morphogens to regulatory DNA and increasing chromatin accessibility, essential in zygotic genome activation (Foo, Sun, Lim, Ziukaite, O'Brien, Nien, Kirov, Shvartsman, & Rushlow, 2014).
Properties
IUPAC Name |
benzyl N-[2-(diethylamino)-2-oxo-1-phenylethyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-3-22(4-2)19(23)18(17-13-9-6-10-14-17)21-20(24)25-15-16-11-7-5-8-12-16/h5-14,18H,3-4,15H2,1-2H3,(H,21,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFSFAZSWTWDLSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C(C1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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